
Chemical and physical properties of
Octathiocane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octathiocane

Cat. No.: B081551 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Octathiocane

Introduction
Octathiocane, systematically named cyclo-octasulfur, is an inorganic compound with the

chemical formula S₈. It is the most common and stable allotrope of sulfur, appearing as a

yellow, odorless, and tasteless solid.[1] This homomonocyclic compound is composed of an

eight-membered ring of sulfur atoms arranged in a crown-shaped conformation.[1]

Octathiocane finds significant use in various industrial applications, including the production of

sulfuric acid, the vulcanization of rubber, and as a component in fungicides.[2] It has also been

identified as a metabolite in some fungi and bacteria, such as Ganoderma lucidum, a

mushroom used in traditional Chinese medicine.[3][4] This guide provides a comprehensive

overview of the chemical and physical properties, experimental protocols, and biological

activities of octathiocane for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
The physical and chemical properties of octathiocane are well-documented, providing a

foundation for its various applications.

Physical Properties of Octathiocane
The key physical properties of octathiocane are summarized in the table below. The

compound is notable for its existence in several polymorphic forms, with the orthorhombic α-
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sulfur being the most stable at room temperature.[1][5]

Property Value

Molecular Formula S₈[1][3][4][6]

Molecular Weight 256.5 g/mol [3][5][6]

Appearance Vivid, yellow, translucent crystals[1]

Melting Point 119 °C[1]

Boiling Point 444.6 °C[1]

Density 2.07 g/cm³[1]

Solubility

Insoluble in water.[6] Soluble in carbon disulfide,

benzene, warm aniline, and carbon

tetrachloride.[6]

Crystal Structure

Exists in three main polymorphs: α-sulfur

(orthorhombic), β-sulfur (monoclinic), and γ-

sulfur (monoclinic).[1][5][6] The α-form is stable

below 96°C.[5]

Chemical Properties and Reactions of Octathiocane
Octathiocane participates in several types of chemical reactions, primarily involving the

opening of its eight-membered ring.
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Reaction Type Description Major Products

Oxidation

Reacts with strong oxidizing

agents like oxygen and

chlorine.[6]

Sulfur dioxide (SO₂) and sulfur

trioxide (SO₃)[6]

Reduction

Can be reduced by agents

such as hydrogen or carbon

monoxide under specific

conditions.[6]

Hydrogen sulfide (H₂S)[6]

Substitution

Sulfur atoms in the ring can be

replaced by other atoms or

groups, leading to various

organosulfur compounds.[6]

Various organosulfur

compounds[6]

Ring-Opening Polymerization

Undergoes redox-mediated

ring-opening, which is the

basis for various

polymerization processes.[6]

Polymeric sulfur

Crystal Structure and Polymorphism
Octathiocane is known for its structural diversity, existing in several crystalline forms known as

polymorphs. The most common are α-sulfur, β-sulfur, and γ-sulfur.[1][6] The stability of these

polymorphs is temperature-dependent. The α-form (orthorhombic) is the stable form at

temperatures below 96°C, while the β-form (monoclinic) is stable between 96°C and 115°C.[1]

[5] The γ-form (monoclinic) is metastable.[5]
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Polymorphic transitions of Octathiocane.

Experimental Protocols
Synthesis of Octathiocane
High-purity crystalline octathiocane can be prepared in the laboratory through several

methods.

1. Recrystallization from Solution: This is a common method for obtaining high-purity α-S₈

crystals.[5]

Protocol:

Dissolve crude sulfur in a suitable nonpolar solvent, such as toluene or carbon disulfide.[5]

Filter the hot solution to remove any insoluble impurities.
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Allow the solution to cool slowly. Crystals of octathiocane will form as the solubility

decreases with temperature.

Collect the crystals by filtration and wash with a small amount of cold solvent.

Dry the crystals in a vacuum desiccator.

2. Thermal Decomposition of Hydrogen Polysulfanes: This method yields octathiocane
through the breakdown of unstable hydrogen polysulfanes (H₂Sₓ).[5]

Protocol:

Heat hydrogen polysulfanes to a temperature between 180°C and 200°C under a nitrogen

atmosphere.[5]

The decomposition produces octathiocane vapor and hydrogen sulfide (H₂S).[5]

Collect the gaseous S₈ by condensation on a chilled surface, typically maintained at 5–

10°C, to obtain crystalline octathiocane.[5]
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Workflow for Octathiocane synthesis by recrystallization.
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Analytical Methods
Mass Spectrometry: While specific spectroscopic data for octathiocane is not detailed in the

provided search results, mass spectrometry is a crucial technique for the analysis of sulfur-

containing compounds. An analytical protocol for measuring micro-molar quantities of sulfur

volatile species in experimental high-pressure and temperature fluids has been developed,

which can be adapted for the analysis of octathiocane and its reaction products.[7][8]

General Protocol Outline:

Sample Preparation: The sample containing octathiocane is introduced into the mass

spectrometer, often through a heated inlet system to ensure volatilization.

Ionization: The gaseous molecules are ionized, typically using electron ionization.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a

mass analyzer (e.g., a quadrupole).

Detection: The abundance of each ion is measured, generating a mass spectrum that can

be used for identification and quantification.

Biological Activity and Potential Applications
Octathiocane exhibits a range of biological activities, including antibacterial, antifungal, and

potential anticancer properties.[6] Elemental sulfur is used in topical medications for skin

conditions like acne.[3][6] Its mechanism of action is thought to involve the disruption of

bacterial cell membranes.[6] In biological systems, sulfur can be reduced to hydrogen sulfide

(H₂S), which has a lethal action on bacteria, fungi, and parasites.[2]
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Proposed mechanism of antimicrobial action of Octathiocane.

Research also suggests that octathiocane can modulate biofilm formation through interactions

with extracellular polysaccharides and exhibits cellular uptake through thiol-mediated

mechanisms involving disulfide exchange reactions.[6] These properties make octathiocane a

molecule of interest for further investigation in drug development.

Conclusion
Octathiocane is a fundamentally important allotrope of sulfur with well-defined physical and

chemical properties. Its unique crown-shaped structure and reactivity form the basis for its

widespread industrial use and its emerging biological significance. The experimental protocols

for its synthesis and analysis are well-established, enabling further research into its potential

applications in materials science and medicine. The antimicrobial and other biological activities
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of octathiocane warrant continued investigation, particularly in the context of developing new

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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